4-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-3-[4-(trifluoromethoxy)phenyl]benzoic acid
• InChI: InChI=1S/C14H8ClF3O3/c15-12-6-3-9(13(19)20)7-11(12)8-1-4-10(5-2-8)21-14(16,17)18/h1-7H,(H,19,20)
• InChI Key: WBSPOGNZVBDRMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C=CC(=C2)C(=O)O)Cl)OC(F)(F)F
• Molecular Formula: C14H8ClF3O3
• DSSTOX Substance ID: DTXSID30691804
• Molecular Weight: 316.66 g/mol
• CAS RN: 1261855-17-7

Description

4-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% (4-CPA) is an organic compound commonly used in scientific research due to its versatile chemical and physiological properties. 4-CPA has been used in a variety of laboratory experiments, including synthetic organic chemistry, biochemistry, and pharmacology.

Scientific Research Applications

4-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% has been used in a variety of scientific research applications due to its versatile chemical and physiological properties. In synthetic organic chemistry, 4-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% can be used as a starting material for the synthesis of other compounds. In biochemistry, 4-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% has been used to study the effects of reactive oxygen species on cell physiology. In pharmacology, 4-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% has been used to study the effects of drugs on the central nervous system.

Mechanism of Action

4-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% is believed to act on the central nervous system by modulating the activity of certain neurotransmitters, such as serotonin and dopamine. It is also believed to inhibit the reuptake of serotonin, which has been linked to antidepressant effects.
Biochemical and Physiological Effects
4-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 4-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% can reduce the activity of certain enzymes, such as monoamine oxidase and acetylcholinesterase, which are involved in the metabolism of neurotransmitters. In vivo studies have shown that 4-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% can reduce inflammation and oxidative stress. It has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% in laboratory experiments include its low cost, ease of synthesis, and wide availability. It is also relatively non-toxic and has been used in a variety of scientific research applications. However, there are some limitations to using 4-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% in laboratory experiments. It is not very stable in solution and can decompose if stored for too long. It is also not very water soluble, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for 4-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% research. One potential direction is to further explore its potential as a therapeutic agent for neurological disorders. Another potential direction is to study its effects on the metabolism of other neurotransmitters, such as norepinephrine and glutamate. Additionally, further research could be done to explore its potential as an antioxidant and anti-inflammatory agent. Finally, 4-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% could be used as a starting material in the synthesis of other compounds, such as pharmaceuticals and agrochemicals.

Synthesis Methods

The synthesis of 4-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid, 95% is a relatively simple process that can be accomplished using a variety of methods. The most common method involves the reaction of 4-chlorobenzoic acid with trifluoromethoxybenzene in the presence of a strong base, such as sodium hydroxide. The reaction is carried out in an aqueous medium at a temperature of 80-90°C for 2-4 hours. The reaction mixture is then cooled and the product is extracted with ethyl acetate. The product is then purified by recrystallization and dried.